Cas no 2680709-19-5 (benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate)

• Product Name: benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate
• CAS No: 2680709-19-5
• MF: C₁₉H₂₁BrN₂O₄S
• MW: 453.350043058395
• CID: 5622089
• PubChem ID: 165927573
• Update Time: 2025-10-28

benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304444
• benzyl N-[1-(4-bromobenzenesulfonyl)piperidin-3-yl]carbamate
• 2680709-19-5
• benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate

• Inchi： 1S/C19H21BrN2O4S/c20-16-8-10-18(11-9-16)27(24,25)22-12-4-7-17(13-22)21-19(23)26-14-15-5-2-1-3-6-15/h1-3,5-6,8-11,17H,4,7,12-14H2,(H,21,23)
• InChI Key： XYGOVMDVYOERKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCCC(C1)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 452.04054g/mol
• Monoisotopic Mass: 452.04054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.1Ų

Additional information on benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate

Introduction to Benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate (CAS No: 2680709-19-5)

Benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate, a compound with the chemical formula C₂₃H₂₂BNO₄S, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a benzyl group, a 4-bromobenzenesulfonyl moiety, and a piperidin-3-ylcarbamate backbone makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The CAS No: 2680709-19-5 identifies this compound as a specific chemical entity, facilitating its recognition in scientific literature and databases. The benzyl group is often employed in pharmaceuticals for its stability and ease of functionalization, while the 4-bromobenzenesulfonyl moiety introduces a bromine atom, which can be further modified through cross-coupling reactions. The piperidin-3-ylcarbamate component is known for its role in enhancing bioavailability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small molecules that modulate neurological pathways. Piperidine derivatives, such as those found in Benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate, have shown promise in this area due to their ability to interact with various neurotransmitter receptors. The 4-bromobenzenesulfonyl group adds an additional layer of complexity, allowing for selective interactions with specific enzymes or receptors involved in neurological disorders.

One of the most exciting developments in the field of medicinal chemistry has been the use of computational methods to predict the binding affinities and pharmacokinetic properties of novel compounds. Benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate has been subjected to virtual screening using molecular docking algorithms to identify potential binding sites on target proteins. These studies have revealed that this compound exhibits high affinity for certain enzyme families, making it a valuable candidate for further investigation.

The synthesis of Benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-bromobenzenesulfonyl group necessitates careful handling to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. By leveraging high-resolution crystal structures of target proteins, researchers can design molecules like Benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate that fit into binding pockets with high precision. This approach has led to the discovery of several lead compounds that are now undergoing preclinical testing.

The pharmacological profile of Benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate is under active investigation by several research groups. Initial studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer and inflammatory diseases. The benzyl group and the piperidin-3-ylcarbamate moiety contribute to its solubility and cell permeability, which are critical factors for drug efficacy.

In conclusion, Benzyl N-1-(4-bromobenzenesulfonyl)piperidin-3-ylcarbamate represents a promising candidate for further development as a therapeutic agent. Its unique structural features and potential biological activities make it an attractive molecule for medicinal chemists. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel drugs.